Cas no 1396964-65-0 (3-METHYL-2-(PROPAN-2-YLAMINO)BUTANOIC ACID)

• Product Name: 3-METHYL-2-(PROPAN-2-YLAMINO)BUTANOIC ACID
• CAS No: 1396964-65-0
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5208877
• Update Time: 2025-10-30

3-METHYL-2-(PROPAN-2-YLAMINO)BUTANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-2-(PROPAN-2-YLAMINO)BUTANOIC ACID
• Isopropylvaline

• Inchi： 1S/C8H17NO2/c1-5(2)7(8(10)11)9-6(3)4/h5-7,9H,1-4H3,(H,10,11)/t7-/m0/s1
• InChI Key： ISAQBYHVYXCWAV-ZETCQYMHSA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-METHYL-2-(PROPAN-2-YLAMINO)BUTANOIC ACID

Introduction to 3-METHYL-2-(PROPAN-2-YLAMINO)BUTANOIC ACID (CAS No. 1396964-65-0)

3-METHYL-2-(PROPAN-2-YLAMINO)BUTANOIC ACID, identified by the Chemical Abstracts Service Number (CAS No.) 1396964-65-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural motif comprising an amino group linked to a branched-chain butanoic acid backbone, exhibits promising characteristics that make it a subject of intense research interest. The molecular structure of 3-METHYL-2-(PROPAN-2-YLAMINO)BUTANOIC ACID includes a tertiary amine functionality, which is a key feature that contributes to its potential biological activity and reactivity. This introduction aims to provide a comprehensive overview of the compound, its synthesis, applications, and the latest research developments that underscore its significance in modern chemical biology.

The synthesis of 3-METHYL-2-(PROPAN-2-YLAMINO)BUTANOIC ACID involves multi-step organic transformations that require precise control over reaction conditions to achieve high yield and purity. The presence of the propylamine side chain and the tertiary amine group necessitates careful selection of reagents and catalysts to prevent unwanted side reactions. Recent advancements in catalytic methods have enabled more efficient and sustainable routes to this compound, aligning with the growing emphasis on green chemistry principles. For instance, transition metal-catalyzed cross-coupling reactions have been explored as viable pathways for constructing the complex framework of this molecule. These innovations not only improve the synthetic efficiency but also reduce the environmental impact of its production.

One of the most compelling aspects of 3-METHYL-2-(PROPAN-2-YLAMINO)BUTANOIC ACID is its potential as a building block in drug discovery and medicinal chemistry. The structural features of this compound, particularly the tertiary amine, make it a versatile scaffold for designing molecules with specific biological activities. Researchers have leveraged this scaffold to develop novel compounds targeting various therapeutic areas, including inflammation, neurodegeneration, and metabolic disorders. The tertiary amine functionality can be further modified through hydrogen bonding interactions or salt formation, enhancing binding affinity to biological targets such as enzymes and receptors. This adaptability has made 3-METHYL-2-(PROPAN-2-YLAMINO)BUTANOIC ACID a valuable asset in medicinal chemistry libraries.

Recent studies have highlighted the role of 3-METHYL-2-(PROPAN-2-YLAMINO)BUTANOIC ACID in modulating enzymatic pathways relevant to human health. For example, derivatives of this compound have shown inhibitory effects on key enzymes involved in inflammatory processes, such as COX-2 and LOX enzymes. These findings are particularly intriguing given the widespread use of nonsteroidal anti-inflammatory drugs (NSAIDs) that target similar pathways. By exploring analogs of 3-METHYL-2-(PROPAN-2-YLAMINO)BUTANOIC ACID, researchers aim to identify compounds with improved selectivity and reduced side effects compared to existing therapeutics. Such efforts are crucial for developing next-generation treatments that address unmet medical needs.

The pharmacokinetic properties of 3-METHYL-2-(PROPAN-2-YLAMINO)BUTANOIC ACID are also subjects of active investigation. Understanding how this compound is metabolized and excreted in vivo is essential for optimizing its therapeutic potential. Advanced computational modeling techniques have been employed to predict metabolic pathways and identify potential degradation products. These predictions guide experimental studies aimed at characterizing the compound's behavior in biological systems. Additionally, pharmacokinetic studies in animal models have provided insights into its distribution, absorption, and elimination kinetics. Such data are critical for determining appropriate dosing regimens and assessing safety profiles before moving to clinical trials.

The role of 3-METHYL-2-(PROPAN-2-YLAMINO)BUTANOIC ACID in drug development extends beyond its use as an intermediate or scaffold. Some studies suggest that it may possess direct therapeutic effects due to its interaction with biological targets. For instance, preliminary research has indicated that certain derivatives can modulate neurotransmitter release or interfere with signaling pathways involved in cancer progression. While these findings are still in early stages, they underscore the importance of exploring novel compounds like 3-METHYL-2-(PROPAN-2-YLAMINO)BUTANOIC ACID for addressing complex diseases. The versatility of this compound lies in its ability to be functionalized at multiple positions, allowing researchers to fine-tune its properties for specific applications.

The future direction of research on 3-METHYL-2-(PROPAN-2-YLAMINO)BUTANOIC ACID is likely to be shaped by advancements in synthetic chemistry and high-throughput screening technologies. The development of more efficient synthetic routes will enable the rapid production of large libraries of derivatives for screening purposes. High-throughput screening platforms allow researchers to evaluate thousands of compounds simultaneously for their biological activity against predefined targets. This approach accelerates the discovery process by identifying promising candidates for further optimization. Moreover, computational methods such as molecular docking and virtual screening are being increasingly used to predict binding affinities and selectivity profiles before experimental validation.

In conclusion,3-METHYL-2-(PROPAN-2-YLAMINO)BUTANOIC ACID (CAS No. 1396964-65-0) represents a fascinating compound with significant potential in pharmaceutical research and development。 Its unique structural features，including a tertiary amine group，make it a versatile scaffold for designing molecules with tailored biological activities。 Recent studies highlight its role in modulating enzymatic pathways relevant to inflammation，neurodegeneration，and metabolic disorders。 As synthetic methodologies continue to evolve，the accessibility and utility of this compound are expected to expand，further driving innovation in drug discovery。 The ongoing exploration of 3-METHYL-2-(PROPAN-2-YLAMINO)BUTANOIC ACID underscores its importance as a valuable asset in modern chemical biology，with implications for improving human health through novel therapeutic interventions。